Cas no 2172521-13-8 (2-(2-{4-(3-methoxypropyl)amino-1H-pyrazol-1-yl}ethoxy)ethan-1-ol)

• Product Name: 2-(2-{4-(3-methoxypropyl)amino-1H-pyrazol-1-yl}ethoxy)ethan-1-ol
• CAS No: 2172521-13-8
• MF: C₁₁H₂₁N₃O₃
• MW: 243.30274271965
• CID: 5785390
• PubChem ID: 165787733
• Update Time: 2023-12-26

2-(2-{4-(3-methoxypropyl)amino-1H-pyrazol-1-yl}ethoxy)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2172521-13-8
• 2-(2-{4-[(3-methoxypropyl)amino]-1H-pyrazol-1-yl}ethoxy)ethan-1-ol
• EN300-1275040
• 2-(2-{4-(3-methoxypropyl)amino-1H-pyrazol-1-yl}ethoxy)ethan-1-ol

• Inchi： 1S/C11H21N3O3/c1-16-6-2-3-12-11-9-13-14(10-11)4-7-17-8-5-15/h9-10,12,15H,2-8H2,1H3
• InChI Key： KQJLHJGELGLWEM-UHFFFAOYSA-N
• SMILES： O(CCO)CCN1C=C(C=N1)NCCCOC

Computed Properties

• Exact Mass: 243.15829154g/mol
• Monoisotopic Mass: 243.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 68.5Ų